![molecular formula C20H27N3O2 B2756815 (3-(4-methoxyphenyl)azepan-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone CAS No. 1795197-33-9](/img/structure/B2756815.png)
(3-(4-methoxyphenyl)azepan-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, an azepan ring, a trimethylpyrazol group, and a methanone group .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and mass spectrometry .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be determined using techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy .Scientific Research Applications
Synthesis and Antimicrobial Activity
Research has shown that certain pyrazole derivatives exhibit significant antimicrobial activity. For example, a study by Kumar et al. (2012) synthesized a series of compounds similar in structure to the queried compound, which demonstrated good antimicrobial activity, comparable with standard drugs like ciprofloxacin and fluconazole. Compounds containing a methoxy group showed high antimicrobial effectiveness Satyender Kumar, Meenakshi, Sunil Kumar, Parvin Kumar, 2012.
Regioselective Synthesis for Medicinal Chemistry
Alizadeh et al. (2015) reported a regioselective synthesis procedure for 1H-pyrazol-5-yl derivatives, employing a 1,3-dipolar cycloaddition approach. This method underscores the relevance of such compounds in developing pharmacologically active agents, indicating their utility in medicinal chemistry A. Alizadeh, Leila Moafi, Long‐Guan Zhu, 2015.
Anticancer Applications
Another dimension of research focuses on anticancer applications. For instance, Magalhães et al. (2013) studied (4-Methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone, a compound with structural similarities, and found it inhibits tubulin polymerization, induces G2/M phase arrest, and triggers apoptosis in cancer cells, showcasing promising anticancer therapeutic potential H. I. F. Magalhães, D. V. Wilke, D. Bezerra, B. Cavalcanti, R. Rotta, D. D. de Lima, A. Beatriz, M. Moraes, J. Diniz-Filho, C. Pessoa, 2013.
Novel Synthesis Methods and Biological Evaluation
Radhika et al. (2020) explored the design, synthesis, and biological evaluation of pyrazoline-incorporated isoxazole derivatives, demonstrating the importance of novel synthesis methods in enhancing biological activity, including anticancer properties. Their research highlighted the significance of methodological innovation in discovering potent anticancer agents T. Radhika, A. Vijay, B. Harinadha, B. Madhavareddy, 2020.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[3-(4-methoxyphenyl)azepan-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O2/c1-14-19(15(2)22(3)21-14)20(24)23-12-6-5-7-17(13-23)16-8-10-18(25-4)11-9-16/h8-11,17H,5-7,12-13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNAMXBCMGYINTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(=O)N2CCCCC(C2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.